Cas no 51623-90-6 (Thiourea, N-(phenylmethyl)-N'-2-thiazolyl-)

• Product Name: Thiourea, N-(phenylmethyl)-N'-2-thiazolyl-
• CAS No: 51623-90-6
• Molecular Formula: C₁₁H₁₁N₃S₂
• Molecular Weight: 249.35514
• CID: 361835
• PubChem ID: 700723

Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- Properties

Names and Identifiers

• Thiourea, N-(phenylmethyl)-N'-2-thiazolyl-
• 1-benzyl-3-(1,3-thiazol-2-yl)thiourea
• DTXSID90351457
• SCHEMBL5455503
• CHEMBL145897
• SR-01000311258
• Z56799659
• PD179518
• 1-benzyl-3-1,3-thiazol-2-ylthiourea
• BAS 00581141
• N-(benzyl)-N'-[2-thiazolyl]thiourea
• N-(2-(2-Benzyl))-N -(2-thiazolyl)thiourea
• PETT Bz deriv.
• N-BENZYL-N'-(1,3-THIAZOL-2-YL)THIOUREA
• SMR000514687
• MLS001208035
• N-(benzyl)-N'-[2-thiazolyl] thiourea
• N-(2-Benzyl)-N'-(2-thiazolyl)thiourea
• 1-Benzyl-3-thiazol-2-yl-thiourea
• PDHMEDMWKUZUAB-UHFFFAOYSA-N
• EN300-7224230
• REGID_for_CID_700723
• BRD-K27212623-001-07-7
• BDBM1923
• 51623-90-6
• AKOS000533873
• SR-01000311258-1

• InChIKey： PDHMEDMWKUZUAB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11N3S2/c15-10(14-11-12-6-7-16-11)13-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14,15)
• SMILES： C1(CNC(NC2=NC=CS2)=S)C=CC=CC=1

Computed Properties

• Exact Mass: 249.03963
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 249.03943971g/mol
• Heavy Atom Count: 16
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• PSA: 36.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives